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Compound of Interest

Compound Name: Akt-IN-8

Cat. No.: B12401752 Get Quote

Technisches Support-Center: Akt-IN-8
Dieses technische Support-Center bietet umfassende Anleitungen und Antworten auf häufig

gestellte Fragen (FAQs) zur Handhabung, Lagerung und zum experimentellen Einsatz des

Kinase-Inhibitors Akt-IN-8. Es richtet sich an Forscher, Wissenschaftler und Fachleute in der

Arzneimittelentwicklung.

Häufig gestellte Fragen (FAQs)
Hier finden Sie Antworten auf häufig gestellte Fragen zu Akt-IN-8.
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Frage Antwort

Was ist Akt-IN-8?

Akt-IN-8, auch bekannt als AKTi-1/2, ist ein

zellgängiger, allosterischer und reversibler

Inhibitor der Proteinkinase B (Akt). Er hemmt

alle drei Isoformen (Akt1, Akt2 und Akt3) mit

unterschiedlicher Potenz.

Wie wirkt Akt-IN-8?

Akt-IN-8 bindet an eine allosterische Tasche von

Akt und hemmt dessen Kinaseaktivität. Dies

verhindert die Phosphorylierung von

nachgeschalteten Zielproteinen und blockiert so

die Signalübertragung im PI3K/Akt-Signalweg.

[1][2]

Welche IC50-Werte hat Akt-IN-8?

Die halbmaximale Hemmkonzentration (IC50)

von Akt-IN-8 beträgt 58 nM für Akt1, 210 nM für

Akt2 und 2119 nM für Akt3.[3][4][5]

In welchen Lösungsmitteln ist Akt-IN-8 löslich?

Akt-IN-8 ist in Dimethylsulfoxid (DMSO) löslich.

Die Löslichkeit in wässrigen Pufferlösungen ist

sehr gering.

Wie sollte Akt-IN-8 gelagert werden?

Akt-IN-8 sollte als Feststoff bei 2-8°C und vor

Licht geschützt gelagert werden.

Stammlösungen in DMSO sollten in Aliquots bei

-20°C oder -80°C aufbewahrt werden, um

wiederholte Einfrier-Auftau-Zyklen zu

vermeiden.[3]

Stabilität und Abbau
Detaillierte quantitative Daten zur Stabilität und zum Abbau von Akt-IN-8 sind in der

wissenschaftlichen Literatur begrenzt. Basierend auf den Empfehlungen der Hersteller und der

chemischen Natur der Verbindung (ein Quinoxalin-Derivat) können jedoch die folgenden

Richtlinien gegeben werden.

Lagerungsbedingungen für maximale Stabilität:
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Form Lagertemperatur Lichtschutz Anmerkungen

Feststoff 2-8°C Erforderlich

Dicht verschlossen an

einem trockenen Ort

lagern.

DMSO-Stammlösung -20°C oder -80°C Erforderlich

In kleinen Aliquots

einfrieren, um

wiederholtes

Einfrieren und

Auftauen zu

minimieren. Vor

Gebrauch vollständig

auftauen und gut

mischen.

Wässrige

Arbeitslösung
2-8°C Erforderlich

Sollte frisch zubereitet

und innerhalb eines

Tages verwendet

werden. Die Stabilität

in wässrigen Medien

ist begrenzt.

Potenzielle Abbauwege: Obwohl spezifische Abbauprodukte von Akt-IN-8 nicht gut

dokumentiert sind, können Moleküle mit einem Quinoxalin-Grundgerüst unter bestimmten

Bedingungen anfällig für Oxidation und Hydrolyse sein. Die Exposition gegenüber starkem

Licht, extremen pH-Werten oder hohen Temperaturen sollte vermieden werden.

Experimentelle Protokolle
Protokoll: Western Blot zur Analyse der Akt-Inhibierung
Dieses Protokoll beschreibt die Verwendung von Akt-IN-8 zur Untersuchung der Hemmung der

Akt-Phosphorylierung in Zellkulturen mittels Western Blot.

Materialien:

Zellkulturmedium
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Akt-IN-8 Stammlösung (z.B. 10 mM in DMSO)

Lyse-Puffer (z.B. RIPA-Puffer) mit Protease- und Phosphatase-Inhibitoren

Proteinkonzentrations-Assay (z.B. BCA-Assay)

SDS-PAGE-Gele

Transferpuffer und PVDF- oder Nitrocellulose-Membranen

Blockierpuffer (z.B. 5% BSA oder Magermilch in TBST)

Primärantikörper (z.B. gegen p-Akt (Ser473), p-Akt (Thr308) und Gesamt-Akt)

Sekundärantikörper (HRP-konjugiert)

Chemilumineszenz-Substrat

Imaging-System

Durchführung:

Zellbehandlung: Säen Sie die Zellen aus und lassen Sie sie über Nacht anhaften. Behandeln

Sie die Zellen mit der gewünschten Konzentration an Akt-IN-8 oder dem Vehikel (DMSO) für

den festgelegten Zeitraum. Eine positive Kontrolle, z.B. durch Stimulation mit einem

Wachstumsfaktor wie IGF-1, kann inkludiert werden.

Zelllyse: Waschen Sie die Zellen mit eiskaltem PBS und lysieren Sie sie anschließend mit

Lyse-Puffer.

Proteinkonzentrationsbestimmung: Bestimmen Sie die Proteinkonzentration jedes Lysats.

Probenvorbereitung: Mischen Sie eine gleiche Menge an Protein (z.B. 20-30 µg) mit

Laemmli-Puffer und denaturieren Sie die Proben durch Erhitzen.

Gelelektrophorese: Trennen Sie die Proteine mittels SDS-PAGE.

Proteintransfer: Übertragen Sie die aufgetrennten Proteine auf eine Membran.
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Blockierung: Blockieren Sie die Membran für 1 Stunde bei Raumtemperatur in Blockierpuffer.

Inkubation mit Primärantikörper: Inkubieren Sie die Membran über Nacht bei 4°C mit dem

verdünnten Primärantikörper.

Inkubation mit Sekundärantikörper: Waschen Sie die Membran und inkubieren Sie sie für 1

Stunde bei Raumtemperatur mit dem HRP-konjugierten Sekundärantikörper.

Detektion: Waschen Sie die Membran erneut und detektieren Sie das Signal mit einem

Chemilumineszenz-Substrat und einem Imaging-System.

Analyse: Quantifizieren Sie die Bandenintensitäten und normalisieren Sie die p-Akt-Signale

auf das Gesamt-Akt-Signal.

Troubleshooting
Dieser Leitfaden soll bei der Lösung von Problemen helfen, die bei der Arbeit mit Akt-IN-8
auftreten können.
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Problem Mögliche Ursache Lösungsvorschlag

Keine oder geringe Hemmung

der Akt-Phosphorylierung

Inhibitor-Abbau: Falsche

Lagerung oder zu lange

Inkubation in wässriger

Lösung.

Bereiten Sie frische

Verdünnungen aus einer

ordnungsgemäß gelagerten

Stammlösung vor. Vermeiden

Sie mehrere Einfrier-Auftau-

Zyklen der Stammlösung.

Unzureichende Konzentration:

Die verwendete Konzentration

ist zu niedrig, um die Akt-

Aktivität in den spezifischen

Zellen zu hemmen.

Führen Sie eine Dosis-

Wirkungs-Kurve durch, um die

optimale Konzentration für Ihre

Zelllinie und experimentellen

Bedingungen zu ermitteln.

Experimentelle Bedingungen:

Zu kurze oder zu lange

Inkubationszeit.

Optimieren Sie die

Inkubationszeit. Die Hemmung

der Akt-Phosphorylierung ist

oft ein schnelles Ereignis.

Unerwartete zelluläre Effekte

oder Zelltod

Off-Target-Effekte: Bei hohen

Konzentrationen kann Akt-IN-8

andere Kinasen hemmen.

Verwenden Sie die niedrigste

wirksame Konzentration.

Bestätigen Sie die Ergebnisse,

wenn möglich, mit einem

anderen Akt-Inhibitor mit einem

anderen Wirkmechanismus.

DMSO-Toxizität: Die

Konzentration des

Lösungsmittels DMSO ist zu

hoch.

Stellen Sie sicher, dass die

Endkonzentration von DMSO

in der Zellkultur 0,5% nicht

überschreitet und dass alle

Kontrollen die gleiche DMSO-

Konzentration enthalten.

Präzipitation des Inhibitors in

der Kultur

Geringe Löslichkeit: Akt-IN-8

hat eine schlechte Löslichkeit

in wässrigen Medien.

Stellen Sie sicher, dass die

Stammlösung vor der

Verdünnung im Medium klar

ist. Erwärmen Sie die

Stammlösung kurz auf 37°C

und mischen Sie sie gut.
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Fügen Sie die verdünnte

Inhibitorlösung langsam und

unter Mischen zum

Kulturmedium hinzu.

Visualisierungen
PI3K/Akt-Signalweg mit Inhibition durch Akt-IN-8
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Rezeptor-Tyrosinkinase
(RTK)

PI3K

Aktivierung

PIP3

Phosphorylierung

PIP2

PDK1

Akt

Phosphorylierung
(Thr308)

Nachgeschaltete
Effektoren

(z.B. mTOR, GSK3β, FOXO)

Aktivierung/
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Zellproliferation
Überleben

Akt-IN-8

 Inhibition

PTEN

 

1. Zellbehandlung
(Akt-IN-8 oder Vehikel)

2. Zelllyse

3. Proteinkonzentration
-bestimmung

4. SDS-PAGE

5. Proteintransfer
(Blotting)

6. Blockierung

7. Inkubation mit
Primärantikörper

(p-Akt, Akt)

8. Inkubation mit
Sekundärantikörper

9. Detektion

10. Datenanalyse
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Problem:
Keine Akt-Inhibition

Wurde die Stammlösung
korrekt gelagert und

frisch verdünnt?

Neue Verdünnung
 ansetzen

Nein

Ist die Konzentration
für die Zelllinie

optimiert?

Ja

Ja Nein

Dosis-Wirkungs-Kurve
durchführen

Nein

Sind die experimentellen
Parameter (z.B. Inkubationszeit)

validiert?

Ja

Ja Nein

Zeitreihenexperiment
durchführen

Nein

Überprüfe Western Blot
Protokoll (Antikörper,

Reagenzien)

Ja

Ja Nein

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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